Cas no 947546-75-0 (2-bromo-1-ethynyl-4-methylbenzene)

• Product Name: 2-bromo-1-ethynyl-4-methylbenzene
• CAS No: 947546-75-0
• MF: C₉H₇Br
• MW: 195.055881738663
• CID: 1984733
• PubChem ID: 104277765
• Update Time: 2025-04-21

2-bromo-1-ethynyl-4-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-ethynyl-4-methylbenzene
• EN300-1895167
• A1-46428
• 947546-75-0
• CC1=CC(Br)=C(C#C)C=C1

• Inchi： 1S/C9H7Br/c1-3-8-5-4-7(2)6-9(8)10/h1,4-6H,2H3
• InChI Key： UESKTOOBVQXNFQ-UHFFFAOYSA-N
• SMILES： BrC1=C(C#C)C=CC(C)=C1

Computed Properties

• Exact Mass: 193.97311Da
• Monoisotopic Mass: 193.97311Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 0Ų